Cas no 128073-49-4 (2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate)

• Product Name: 2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate
• CAS No: 128073-49-4
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• MDL: MFCD24466703
• CID: 2105467
• PubChem ID: 10064672
• Update Time: 2025-07-17

2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl 1-ethyl 3,4-dihydro-6-hydroxyisoquinoline-1,2(1H)-dicarboxylate
• 2-tert-Butyl 1-ethyl 6-hydroxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate
• HOPREPHTFMBXEI-UHFFFAOYSA-N
• 2-t-butyl 1-ethyl 6-hydroxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate
• 1-ethyl 2-tert-butyl 6-hydroxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate
• 1-ethyl 2-tert-butyl 6-hydroxy-3,4-dihydroisoquinoline-1,2 (1H)-dicarboxylate
• 2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate
• MFCD24466703
• 2-tert-Butyl1-ethyl6-hydroxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate
• 128073-49-4
• 2-(t-Butyl) 1-ethyl 6-hydroxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate
• 2-(tert-butyl) 1-ethyl 6-hydroxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate
• Z1508690904
• SCHEMBL2081445
• 2-O-tert-butyl 1-O-ethyl 6-hydroxy-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylate
• DA-25670
• EN300-344211
• 1,2(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-6-hydroxy-,2-(1,1-dimethylethyl) 1-ethyl ester
• 2-tert-butyl 1-ethyl 6-hydroxy-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylate

• MDL： MFCD24466703
• Inchi： 1S/C17H23NO5/c1-5-22-15(20)14-13-7-6-12(19)10-11(13)8-9-18(14)16(21)23-17(2,3)4/h6-7,10,14,19H,5,8-9H2,1-4H3
• InChI Key： HOPREPHTFMBXEI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C=C(C=CC=2C1C(=O)OCC)O)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate

2-tert-Butyl 1-Ethyl 6-Hydroxy-1,2,3,4-Tetrahydroisoquinoline-1,2-Dicarboxylate (CAS No. 128073-49-4): An Overview

2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate (CAS No. 128073-49-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate is composed of a tetrahydroisoquinoline core with specific substituents. The presence of the tert-butyl and ethyl groups on the carboxylic acid moieties, along with the hydroxyl group at the C6 position, imparts distinct chemical properties and biological activities to this compound. These features contribute to its potential as a lead compound in the development of novel therapeutic agents.

Recent studies have highlighted the pharmacological properties of 2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent antioxidant and anti-inflammatory effects. These properties are attributed to the hydroxyl group's ability to scavenge free radicals and modulate inflammatory pathways. Additionally, the compound has shown promise in neuroprotective studies, where it has been found to reduce oxidative stress and prevent neuronal cell death in vitro.

In the context of drug discovery, 2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate has been evaluated for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert its protective effects on neural tissues. These findings suggest that it may be a viable candidate for further development in this area.

The synthesis of 2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the tetrahydroisoquinoline core through Pictet-Spengler cyclization and subsequent functionalization to introduce the tert-butyl and ethyl groups. The hydroxyl group is typically introduced via selective reduction or substitution reactions. The overall synthetic route is designed to maximize yield and purity while minimizing side reactions.

In terms of safety and toxicity profiles, preliminary data indicate that 2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate exhibits low cytotoxicity at therapeutic concentrations. However, further comprehensive safety assessments are necessary to ensure its suitability for clinical use. These assessments will include detailed pharmacokinetic studies to evaluate absorption, distribution, metabolism, excretion (ADME) properties and potential drug-drug interactions.

The future prospects for 2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate are promising. Ongoing research is focused on optimizing its pharmacological profile through structural modifications and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic routes to facilitate large-scale production for clinical trials.

In conclusion, 2-tert-butyl 1-ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate (CAS No. 128073-49-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in advancing medical treatments for various diseases.